Cas no 307974-63-6 ((1S,2R)-2-BENZYL-5-OXO-CYCLOHEXANECARBOXYLIC ACID)

(1S,2R)-2-Benzyl-5-oxo-cyclohexanecarboxylic acid is a chiral cyclohexane derivative featuring a benzyl substituent at the 2-position and a ketone functionality at the 5-position. Its stereochemistry, defined by the (1S,2R) configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The compound’s rigid cyclohexane backbone, combined with its functional groups, offers versatility in further chemical modifications, such as reductions or nucleophilic additions. Its structural features are particularly useful in the synthesis of bioactive molecules, where precise stereocontrol is critical. The product is typically characterized by high purity and stability, ensuring reliable performance in research and industrial processes.
(1S,2R)-2-BENZYL-5-OXO-CYCLOHEXANECARBOXYLIC ACID structure
307974-63-6 structure
Product Name:(1S,2R)-2-BENZYL-5-OXO-CYCLOHEXANECARBOXYLIC ACID
CAS No:307974-63-6
MF:C14H16O3
MW:232.275044441223
CID:5937983
PubChem ID:561061
Update Time:2025-10-29

(1S,2R)-2-BENZYL-5-OXO-CYCLOHEXANECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • (1S,2R)-2-BENZYL-5-OXO-CYCLOHEXANECARBOXYLIC ACID
    • Cyclohexanecarboxylic acid, 5-oxo-2-(phenylmethyl)-, (1R,2S)-rel-
    • (1S,2R)-2-benzyl-5-oxocyclohexane-1-carboxylic acid
    • SR-01000452133
    • 2-Benzyl-5-oxocyclohexanecarboxylic acid
    • CS-0365081
    • SR-01000452133-1
    • RPYASTUWLRHTAX-UHFFFAOYSA-N
    • (1S,2R)-2-benzyl-5-oxocyclohexanecarboxylic acid
    • VS-03499
    • 307974-63-6
    • Oprea1_578038
    • TimTec1_004635
    • 92251-81-5
    • HMS1547C15
    • AKOS005616290
    • Cyclohexanecarboxylic acid, 2-benzyl-5-oxo-
    • 2-benzyl-5-oxocyclohexane-1-carboxylic acid
    • 2-Benzyl-5-oxocyclohexanecarboxylic acid #
    • Inchi: 1S/C14H16O3/c15-12-7-6-11(13(9-12)14(16)17)8-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2,(H,16,17)/t11-,13+/m0/s1
    • InChI Key: RPYASTUWLRHTAX-WCQYABFASA-N
    • SMILES: [C@@H]1(C(O)=O)CC(=O)CC[C@H]1CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 232.109944368g/mol
  • Monoisotopic Mass: 232.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.200±0.06 g/cm3(Predicted)
  • Melting Point: 110 °C
  • Boiling Point: 417.7±38.0 °C(Predicted)
  • pka: 4.72±0.40(Predicted)

(1S,2R)-2-BENZYL-5-OXO-CYCLOHEXANECARBOXYLIC ACID Pricemore >>

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Additional information on (1S,2R)-2-BENZYL-5-OXO-CYCLOHEXANECARBOXYLIC ACID

Compound CAS No. 307974-63-6: (1S,2R)-2-BENZYL-5-OXO-CYCLOHEXANECARBOXYLIC ACID

The compound (1S,2R)-2-BENZYL-5-OXO-CYCLOHEXANECARBOXYLIC ACID, identified by the CAS number 307974-63-6, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, specifically featuring a cyclohexane ring system with a benzyl substituent and a carboxylic acid group. The stereochemistry of the molecule is defined by its (1S,2R) configuration, which plays a crucial role in its physical and chemical properties.

The synthesis of (1S,2R)-2-BENZYL-5-OXO-CYCLOHEXANECARBOXYLIC ACID involves multi-step organic reactions, including oxidation and cyclization processes. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric purity, making it suitable for applications in chiral resolution and enantioselective catalysis. The benzyl group attached to the cyclohexane ring contributes to the molecule's aromaticity and enhances its stability under various reaction conditions.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The cyclohexane ring system is known for its versatility in accommodating diverse functional groups, making it an attractive scaffold for medicinal chemists. Recent studies have explored the use of (1S,2R)-2-BENZYL-5-OXO-CYCLOHEXANECARBOXYLIC ACID in the development of novel anti-inflammatory agents and antioxidants. Its ability to interact with biological targets through non-covalent interactions has been extensively studied using computational chemistry tools.

In addition to its pharmacological applications, this compound has shown potential in materials science. The carboxylic acid group can participate in polymerization reactions, leading to the formation of high-performance polymers with unique mechanical and thermal properties. Researchers have recently investigated the use of this compound as a monomer in polyurethane synthesis, where it exhibits excellent compatibility with other polymeric systems.

The physical properties of (1S,2R)-2-BENZYL-5-OXO-CYCLOHEXANECARBOXYLIC ACID are well-documented. Its melting point is approximately 180°C under standard conditions, and it is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in green chemistry have also highlighted the importance of sustainable methods for synthesizing compounds like (1S,2R)-2-BENZYL-5-OXO-CYCLOHEXANECARBOXYLIC ACID. Researchers have developed catalytic processes using biodegradable catalysts to minimize environmental impact while maintaining high yields. These methods not only reduce waste but also align with global efforts to promote eco-friendly chemical practices.

In conclusion, the compound (1S,2R)-2-BENZYL-5-OXO-CYCLOHEXANECARBOXYLIC ACID (CAS No. 307974-63-6) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and material science, positions it as a valuable asset for future research and development endeavors.

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